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Introduction
Oxoacetic acid, also known as glyoxylic acid, is a C2 carboxylic acid of significant interest in

organic synthesis and biochemistry.[1] Its dual functionality, possessing both an aldehyde and a

carboxylic acid group, imparts a unique reactivity profile that makes it a versatile building block

for a wide array of molecular architectures, including pharmaceuticals, agrochemicals, and fine

chemicals.[2][3] This technical guide provides a comprehensive overview of the structure and

reactivity of oxoacetic acid, with a focus on quantitative data, detailed experimental protocols,

and visualization of key chemical and biochemical pathways.

Structure and Physicochemical Properties
Oxoacetic acid is an organic compound with the chemical formula C₂H₂O₃.[1] While often

depicted in its anhydrous aldehydic form, its structure in different phases and solutions is more

complex.

Nomenclature and Identifiers
The compound is recognized by several names and chemical identifiers:

Preferred IUPAC Name: Oxoacetic acid[1]

Systematic IUPAC Name: Oxoethanoic acid[1]
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Other Names: Glyoxylic acid, Formylformic acid, Glyoxalic acid, 2-Oxoacetic acid[1][4]

CAS Number: 298-12-4[1]

SMILES: C(=O)C(=O)O[1]

InChI: InChI=1S/C2H2O3/c3-1-2(4)5/h1H,(H,4,5)[1]

Structural Forms
In the solid state and in aqueous solutions, oxoacetic acid predominantly exists in forms other

than the simple aldehyde.

Anhydrous Form: The basic structure consists of a carboxylic acid group directly attached to

an aldehyde group.

Hydrated Form (Monohydrate): In the presence of water, the aldehyde group rapidly

hydrates to form a geminal diol, 2,2-dihydroxyacetic acid.[1] This is the most common form of

glyoxylic acid. The equilibrium for this hydration lies heavily towards the diol.[1]

Dimeric Form: In solution, the monohydrate can exist in equilibrium with a hemiacetal dimer.

[1][5]
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Quantitative Physicochemical and Structural Data
A summary of the key quantitative properties of oxoacetic acid is presented in the table below

for easy comparison.

Property Value Reference(s)

Molecular Formula C₂H₂O₃ [1]

Molar Mass 74.035 g/mol [1]

Melting Point 80 °C (anhydrous) [1]

Boiling Point 111 °C [1]

pKa 3.18, 3.32 [1][6]

Bond Lengths (Å) -

Dihydroxyacetic Acid

C-C 1.522 [7]

C-O (alcoholic) 1.400, 1.404 [7]

Bond Angles (°) -

Dihydroxyacetic Acid

(H)O-C-O(H) 112.4 [7]

Reactivity of Oxoacetic Acid
The presence of both a carboxylic acid and a highly reactive aldehyde functional group dictates

the reactivity of oxoacetic acid.

Reactions of the Aldehyde Group
Electrophilic Aromatic Substitution: Oxoacetic acid reacts with phenols in an electrophilic

aromatic substitution to yield hydroxymandelic acid derivatives. This reaction is a

cornerstone in the synthesis of several pharmaceuticals.[1] For instance, reaction with
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phenol produces 4-hydroxymandelic acid, a precursor to the drug atenolol, and reaction with

guaiacol is a key step in the synthesis of vanillin.[1]

Condensation Reactions: It readily undergoes condensation reactions with nucleophiles. For

example, it condenses with urea and 1,2-diaminobenzene to form heterocyclic compounds.

[1]

Cannizzaro Reaction: Upon heating in the presence of a strong base, oxoacetic acid, which

lacks α-hydrogens, undergoes a disproportionation reaction (Cannizzaro reaction) to yield

glycolic acid (a reduction product) and oxalic acid (an oxidation product).[1]

2 x Oxoacetic Acid

Glycolic Acid + Oxalic Acid

Heat, Strong Base

Click to download full resolution via product page

Hopkins-Cole Reaction: This is a specific chemical test for the presence of tryptophan in

proteins. In the presence of a strong acid, the indole ring of tryptophan reacts with glyoxylic
acid to form a purple-colored adduct.[2][8]

Reactions of the Carboxylic Acid Group
The carboxylic acid group exhibits typical reactions such as esterification and salt formation.

Biochemical Reactivity: The Glyoxylate Cycle
In plants, bacteria, protists, and fungi, oxoacetic acid (as its conjugate base, glyoxylate) is a

key intermediate in the glyoxylate cycle.[8] This anabolic pathway is a variation of the

tricarboxylic acid (TCA) cycle and allows for the net conversion of acetyl-CoA into succinate,

which can then be used for carbohydrate synthesis.[8] This is particularly important for

organisms growing on fatty acids as their sole carbon source. The two key enzymes unique to

the glyoxylate cycle are isocitrate lyase and malate synthase.[9]
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Role in Drug Development and Synthesis
Oxoacetic acid is a critical starting material and intermediate in the synthesis of numerous

active pharmaceutical ingredients (APIs).

Synthesis of Amoxicillin
The semisynthetic penicillin, amoxicillin, is synthesized using a side chain derived from 4-

hydroxyphenylglycine, which in turn can be produced from 4-hydroxymandelic acid, the

reaction product of phenol and glyoxylic acid.[1]
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Synthesis of Atenolol
The beta-blocker atenolol is synthesized from 4-hydroxyphenylacetic acid, which can be

obtained by the reduction of 4-hydroxymandelic acid.[1]
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Experimental Protocols
Synthesis of 4-Hydroxymandelic Acid from Phenol and
Glyoxylic Acid
This protocol describes a general procedure for the condensation of phenol with glyoxylic
acid.

Materials:

Phenol

Glyoxylic acid (50% aqueous solution)

Sodium hydroxide

Toluene
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Water

Phase transfer catalyst (e.g., triethyl benzyl ammonium chloride)

Nitrogen atmosphere

Procedure:

Under a nitrogen atmosphere with continuous stirring, charge a reaction vessel with phenol

and a 50% aqueous solution of glyoxylic acid.[10]

Add a phase transfer catalyst, such as triethyl benzyl ammonium chloride.[10]

Add a mixed solvent of toluene and water as the reaction medium.[10]

Control the reaction temperature at 50-70°C.[10][11]

Maintain the reaction for several hours (e.g., 5-8 hours).[10]

After the reaction is complete, cool the mixture and allow the phases to separate.[10]

The organic phase containing the 4-hydroxymandelic acid can then be subjected to further

purification, such as column chromatography.[10]

Hopkins-Cole Test for Tryptophan
This protocol outlines the qualitative test for tryptophan using Hopkins-Cole reagent (glyoxylic
acid).

Materials:

Protein solution (sample)

Hopkins-Cole reagent (a solution of glyoxylic acid)

Concentrated sulfuric acid

Procedure:
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In a test tube, mix 2 mL of the protein solution with 2 mL of Hopkins-Cole reagent.

Carefully layer concentrated sulfuric acid down the side of the inclined test tube to form a

distinct layer at the bottom.

Observe the interface between the two layers.

Interpretation:

Positive Result: The appearance of a purple or violet ring at the junction of the two liquids

indicates the presence of tryptophan.[3]

Negative Result: The absence of a colored ring indicates the absence of tryptophan.[3]
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Conclusion
Oxoacetic acid is a molecule of fundamental importance with a rich and diverse chemistry. Its

unique structure, existing in multiple forms in solution, and the dual reactivity of its aldehyde

and carboxylic acid functionalities make it a valuable tool for synthetic chemists and a key

metabolite in various biological systems. A thorough understanding of its structure, reactivity,

and the experimental conditions governing its transformations is crucial for its effective

application in research, drug development, and industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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